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Compound of Interest

Compound Name: 2-acetylphenyl 2-chlorobenzoate

Cat. No.: B5345516 Get Quote

Application Note: Synthesis of 2-Acetylphenyl 2-
Chlorobenzoate
**Abstract
This document provides a detailed experimental protocol for the synthesis of 2-acetylphenyl 2-
chlorobenzoate. This compound is synthesized via the esterification of 2-

hydroxyacetophenone with 2-chlorobenzoyl chloride. The protocol includes a comprehensive

list of materials, step-by-step procedures for the reaction, purification, and characterization of

the final product. This guide is intended for researchers and professionals in the fields of

organic chemistry and drug development.

**Introduction
2-Acetylphenyl 2-chlorobenzoate is an aromatic ester with potential applications in medicinal

chemistry and materials science. Its synthesis is achieved through a straightforward

esterification reaction between a phenol (2-hydroxyacetophenone) and an acyl chloride (2-

chlorobenzoyl chloride). The reaction is typically facilitated by a base, such as pyridine, which

acts as a nucleophilic catalyst and an acid scavenger. This protocol outlines a reliable method

for the preparation and purification of this compound.
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The synthesis proceeds via the following reaction: 2-Hydroxyacetophenone + 2-Chlorobenzoyl

Chloride → 2-Acetylphenyl 2-Chlorobenzoate + Pyridinium Hydrochloride

Experimental Protocol
Materials and Reagents

Reagent/Material Grade Supplier

2-Hydroxyacetophenone Reagent Sigma-Aldrich

2-Chlorobenzoyl Chloride Reagent Alfa Aesar

Pyridine Anhydrous Acros Organics

Dichloromethane (DCM) HPLC Fisher Scientific

Hydrochloric Acid (HCl) 37% VWR

Sodium Bicarbonate

(NaHCO₃)
Saturated Solution In-house

Magnesium Sulfate (MgSO₄) Anhydrous EMD Millipore

Methanol ACS J.T. Baker

Deionized Water --- In-house

Equipment
Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Ice bath

Calcium chloride drying tube

Separatory funnel (250 mL)

Rotary evaporator

Büchner funnel and filter paper
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Glassware for recrystallization

NMR spectrometer

FT-IR spectrometer

Melting point apparatus

Procedure
1. Reaction Setup:

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-

hydroxyacetophenone (1.36 g, 10.0 mmol).

Dissolve the 2-hydroxyacetophenone in anhydrous pyridine (20 mL).

Cool the solution to 0 °C in an ice bath.

2. Addition of 2-Chlorobenzoyl Chloride:

Slowly add 2-chlorobenzoyl chloride (1.93 g, 11.0 mmol) dropwise to the stirred solution over

a period of 15 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

3. Work-up and Extraction:

Pour the reaction mixture into a beaker containing crushed ice (100 g) and 5% hydrochloric

acid (100 mL) with vigorous stirring.

A precipitate will form. Collect the crude product by vacuum filtration using a Büchner funnel.

Wash the solid with cold water (2 x 20 mL) and then a small amount of cold methanol (10

mL).

4. Purification:
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The crude product can be further purified by recrystallization from methanol or an

ethanol/water mixture to yield the final product as a crystalline solid.

Dry the purified product under vacuum.

Characterization Data
The synthesized 2-acetylphenyl 2-chlorobenzoate should be characterized to confirm its

identity and purity.

Property Value

Molecular Formula C₁₅H₁₁ClO₃[1]

Molecular Weight 274.70 g/mol [1]

Appearance White to off-white solid

Melting Point To be determined experimentally

¹H NMR (CDCl₃, 400 MHz)
Expected peaks: aromatic protons (m, 8H),

acetyl protons (s, 3H)

¹³C NMR (CDCl₃, 100 MHz)
Expected peaks: carbonyl carbons, aromatic

carbons, methyl carbon

IR (KBr, cm⁻¹)
Expected peaks: C=O (ester), C=O (ketone), C-

O, C-Cl

Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.

Pyridine is a flammable and toxic liquid. Avoid inhalation and contact with skin.

2-Chlorobenzoyl chloride is corrosive and a lachrymator. Handle with care and use

appropriate personal protective equipment (PPE), including gloves and safety goggles.

Hydrochloric acid is corrosive. Handle with care.
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Caption: Experimental workflow for the synthesis of 2-acetylphenyl 2-chlorobenzoate.
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Caption: Logical relationship of reactants and products in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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